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Acid Red 106: A Comprehensive Technical Guide
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Abstract
Acid Red 106, also known by its Colour Index number C.I. 18110, is a monoazo acid dye

valued for its vibrant red hue.[1] This technical guide provides a detailed overview of the

history, chemical properties, synthesis, and applications of Acid Red 106. It includes a

summary of its quantitative data, detailed experimental protocols for its application on various

substrates, and visualizations of its synthetic pathways and application workflows. This

document is intended to serve as a comprehensive resource for researchers, scientists, and

professionals in the fields of chemistry and materials science.

Introduction: A Historical Perspective
The development of Acid Red 106 is situated within the broader history of synthetic dyes, which

began with William Henry Perkin's discovery of mauveine in 1856. The class of acid dyes, to

which Acid Red 106 belongs, emerged in the latter half of the 19th century. The first acid dye,

Acid Red A, was synthesized in 1877 for wool dyeing.[2] These dyes are characterized by their

water-soluble, anionic nature and are primarily used for dyeing protein fibers like wool and silk,

as well as synthetic polyamides such as nylon.[3]
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Acid dyes, including Acid Red 106, function by forming ionic bonds with the cationic sites of

fibers in an acidic dyebath.[4] While the specific historical development of Acid Red 106 is not

extensively documented in publicly available records, its chemical structure as a sulfonated

monoazo dye places its development in the context of the expansion and refinement of azo dye

chemistry in the early to mid-20th century. Azo dyes, characterized by the nitrogen-nitrogen

double bond (-N=N-), were first discovered in the 1860s and have since become the largest

and most versatile class of synthetic dyes.[5]

Chemical and Physical Properties
Acid Red 106 is a red powder with a complex aromatic structure. Its key chemical and physical

properties are summarized in the table below.

Property Value Reference

C.I. Name Acid Red 106 [1]

C.I. Number 18110 [1]

CAS Number 6844-74-2 [1]

Molecular Formula C₂₃H₁₇N₃Na₂O₉S₃ [1]

Molecular Weight 621.57 g/mol [1]

Chemical Class Monoazo [1]

Appearance Red Powder [6]

Solubility

Soluble in water (blueish-red

solution), soluble in ethanol

(red solution), slightly soluble

in acetone.

[1]

Absorbance Peak (λmax) 192 nm [7]

Behavior in Strong Acids:

In concentrated sulfuric acid, it dissolves to form a deep red solution, which turns into a

muddy red-light purple upon dilution.[1]
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In nitric acid, it forms an orange solution.[1]

Synthesis of Acid Red 106
While a detailed, step-by-step industrial synthesis protocol for Acid Red 106 is not readily

available in the public domain, the general manufacturing methods are well-documented.[1]

The synthesis is a classic example of azo coupling, which involves two primary stages:

diazotization of a primary aromatic amine followed by coupling with a suitable coupling

component.

There are two primary routes for the synthesis of Acid Red 106:

Method A: The diazotization of aniline and subsequent coupling with 8-(4-

Methylphenylsulfonamido)-1-naphthol-3,6-disulfonic acid.[1]

Method B: The diazotization of aniline and coupling with 4-Amino-5-hydroxynaphthalene-2,7-

disulfonic acid under alkaline conditions, followed by a reaction with 4-Methylbenzene-1-

sulfonyl chloride (tosyl chloride).[1]

Visualization of Synthetic Pathways
The following diagrams illustrate the chemical workflows for the two synthesis methods of Acid

Red 106.

Stage 1: Diazotization Stage 2: Azo Coupling

Aniline
Sodium Nitrite (NaNO2)
Hydrochloric Acid (HCl)

(0-5°C)

Benzenediazonium
Chloride

8-(4-Methylphenylsulfonamido)-
1-naphthol-3,6-disulfonic acid

Coupling Acid Red 106

Click to download full resolution via product page

Caption: Synthesis of Acid Red 106 - Method A.
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Stage 1: Diazotization Stage 2: Azo Coupling Stage 3: Tosylation

Aniline
Sodium Nitrite (NaNO2)
Hydrochloric Acid (HCl)

(0-5°C)

Benzenediazonium
Chloride

4-Amino-5-hydroxynaphthalene-
2,7-disulfonic acid

(Alkaline Conditions)

Coupling Azo Intermediate 4-Methylbenzene-1-
sulfonyl chloride

Reaction Acid Red 106
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Caption: Synthesis of Acid Red 106 - Method B.

Experimental Protocols: Application of Acid Red 106
Acid Red 106 is primarily used for dyeing protein and polyamide fibers. The general procedure

involves dissolving the dye in water and adding the substrate to a dyebath containing an acid,

which facilitates the binding of the dye to the fiber.

General Dyeing Procedure for Wool and Silk
This protocol is a general guideline for dyeing wool and silk fibers with Acid Red 106.

Materials:

Acid Red 106 dye powder

Wool or silk substrate

White vinegar or citric acid

Glauber's salt (sodium sulfate) (optional, as a leveling agent)

Stainless steel pot

Stirring rod

Heating source

Procedure:
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Pre-treatment: The wool or silk substrate should be scoured (washed) to remove any

impurities, such as oils, dirt, or sizing, that could interfere with dyeing.

Dye Solution Preparation: Accurately weigh the dry substrate. For a medium shade, a 1-2%

depth of shade (dye weight relative to fiber weight) is typically used.

Dye Bath Preparation: Fill the stainless steel pot with enough water to allow the substrate to

move freely. Heat the water to approximately 40-50°C.

Dyeing:

Add the pre-dissolved Acid Red 106 solution to the dyebath and stir well.

Introduce the wetted substrate into the dyebath.

Gradually raise the temperature of the dyebath to 85-95°C for wool or 80-90°C for silk.

After 10-15 minutes, add the acid (e.g., acetic acid or formic acid) to lower the pH to the

desired level (typically pH 4-5.5).

Continue dyeing at this temperature for 45-60 minutes, stirring occasionally to ensure

even dye uptake.

Rinsing and Drying:

Allow the dyebath to cool down before removing the substrate.

Rinse the dyed substrate with warm water, then with cold water, until the water runs clear.

Gently squeeze out excess water and air dry.

General Dyeing Procedure for Nylon
Materials:

Acid Red 106 dye powder

Nylon substrate
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Acetic acid or formic acid

Leveling agent (optional)

Stainless steel pot

Stirring rod

Heating source

Procedure:

Pre-treatment: Scour the nylon fabric to remove any finishes.

Dye Bath Preparation: Prepare the dyebath with water and a leveling agent (if used) at

around 40°C.

Dyeing:

Add the dissolved Acid Red 106 dye to the bath.

Introduce the nylon substrate and agitate for a few minutes.

Add the acid to adjust the pH to 4.5-5.5.

Gradually raise the temperature to 90-100°C.

Maintain this temperature for 30-60 minutes, with occasional stirring.[5]

Rinsing and Drying:

Cool the dyebath, then remove the nylon.

Rinse thoroughly with warm and then cold water.

Air dry.

Visualization of the General Dyeing Workflow
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Caption: General workflow for dyeing with Acid Red 106.
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Quantitative Data: Fastness Properties
The fastness properties of a dye refer to its resistance to fading or bleeding under various

conditions. The following table summarizes the fastness properties of Acid Red 106 according

to ISO and AATCC standards.

Fastness Test ISO Standard AATCC Standard

Light Fastness 5 4-5

Soaping (Fading) 3-4 2

Soaping (Stain) 5 2

Perspiration (Fading) 3-4 2

Perspiration (Stain) 1 1

Oxygen Bleaching 3 3-4

Seawater 3-4 2

Source: World Dye Variety[1] Note: Fastness is typically rated on a scale of 1 to 5, where 5

represents the highest fastness.

Applications of Acid Red 106
Acid Red 106 is a versatile dye with a range of applications across different industries:

Textile Industry: Its primary application is in the dyeing and printing of wool, silk, and

polyamide (nylon) fabrics.[1]

Leather Industry: Used for dyeing leather.[6]

Paper Industry: Employed for paper shading.[1]

Inks and Pigments: It can be used in the manufacturing of inks and for producing color

pigment sediments.[1]

Other Applications: It is also used for the electrochemical coloring of aluminum.[1]
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Conclusion
Acid Red 106 (C.I. 18110) is a significant member of the monoazo acid dye family, offering a

vibrant red color for a variety of substrates. Its synthesis, based on the principles of

diazotization and azo coupling, is characteristic of this class of dyes. While specific historical

details of its development are not widely documented, its properties and applications are well-

established. The provided experimental protocols for its application on wool, silk, and nylon,

along with its quantitative fastness data, offer a valuable resource for professionals in the field.

The visualizations of its synthesis and application workflows further clarify the chemical and

procedural aspects of its use. This guide serves as a comprehensive technical overview of Acid

Red 106, consolidating key information for research and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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